Methyl (6-chloro-4-(trifluoromethyl)pyridin-2-ylmethylcarbamate

• IUPAC Name: methyl N-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]-N-methylcarbamate
• InChI: InChI=1S/C9H8ClF3N2O2/c1-15(8(16)17-2)7-4-5(9(11,12)13)3-6(10)14-7/h3-4H,1-2H3
• InChI Key: BXYMWBXEUKAPIV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC(=CC(=C1)C(F)(F)F)Cl)C(=O)OC
• Molecular Formula: C9H8ClF3N2O2
• DSSTOX Substance ID: DTXSID501157445
• Molecular Weight: 268.62 g/mol
• CAS No.: 1160994-80-8

Description

Trifluoromethylpyridines (TFMP) and its derivatives are used in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of TFMP derivatives involves a simultaneous vapor–phase reaction. This reaction has the advantage that 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF), a key intermediate for the synthesis of fluazifop, can be obtained in good yield via a simple one-step reaction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives include a simultaneous vapor–phase reaction.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl (6-chloro-4-(trifluoromethyl)pyridin-2-ylmethylcarbamate is a key component in the synthesis of various pesticides and agrochemicals due to its unique pyridine derivative structure containing fluorine (Lu Xin-xin, 2006).
• The trifluoromethyl group in this compound enhances the charge density on the pyridin-2-one ring, leading to exclusive formation of O-alkylated products in certain chemical reactions (A. C. Reddy, B. Narsaiah, R. V. Venkataratnam, 1996).

Structural Analysis and Derivatives

• Structural and computational studies of pyrazole derivatives of this compound have been conducted, highlighting its stability and potential for further chemical manipulation (Li-qun Shen, Su-Yu Huang, K. Diao, Fu-hou Lei, 2012).
• Investigations into the halogen shuffling in pyridines have utilized this compound, demonstrating its utility in electrophilic substitutions and further chemical transformations (F. Mongin, Antonio Tognini, F. Cottet, M. Schlosser, 1998).

Applications in Polymer Science

• This compound has been used in the synthesis of novel copoly(pyridine ether imide)s, demonstrating its applicability in the creation of new polymer materials with unique properties such as high thermal stability and mechanical strength (Yu-Ting Zhou, Xiao-Ling Liu, Mei-Hong Wei, Cheng-Cheng Song, Zhen-Zhong Huang, Shou-Ri Sheng, 2018).

Medicinal Chemistry and Drug Discovery

• The compound has been used in the synthesis of various derivatives with potential applications in medicinal chemistry, including antimicrobial activities and DNA interaction studies (M. Evecen, M. Kara, Ö. İdil, H. Tanak, 2017).

Agricultural Chemistry

• In the field of agricultural chemistry, this compound is involved in the synthesis of herbicides, demonstrating its significant role in the development of new agrochemicals (H. Nakayama, T. Koyanagi, H. Kikugawa, Makiko Sano, Kenichi Ohno, Kuni Fushikida, J. Uenishi, 2012).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.